Octyl benzoate
Octyl benzoate
Octyl benzoate is a benzoate ester resulting from the formal condensation of the carboxy group of benzoic acid with the hydroxy group of octan-1-ol. It is found in the leaves of lemon balm. It has a role as a fragrance and a plant metabolite. It derives from a benzoic acid and an octan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
94-50-8
VCID:
VC21137472
InChI:
InChI=1S/C15H22O2/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3
SMILES:
CCCCCCCCOC(=O)C1=CC=CC=C1
Molecular Formula:
C15H22O2
Molecular Weight:
234.33 g/mol
Octyl benzoate
CAS No.: 94-50-8
Cat. No.: VC21137472
Molecular Formula: C15H22O2
Molecular Weight: 234.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octyl benzoate is a benzoate ester resulting from the formal condensation of the carboxy group of benzoic acid with the hydroxy group of octan-1-ol. It is found in the leaves of lemon balm. It has a role as a fragrance and a plant metabolite. It derives from a benzoic acid and an octan-1-ol. |
|---|---|
| CAS No. | 94-50-8 |
| Molecular Formula | C15H22O2 |
| Molecular Weight | 234.33 g/mol |
| IUPAC Name | octyl benzoate |
| Standard InChI | InChI=1S/C15H22O2/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3 |
| Standard InChI Key | VECVSKFWRQYTAL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1 |
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